Ultrathin RhCo alloy nanowires with defect-rich active sites for alkaline hydrogen evolution electrocatalysis†

Chemical Communications Pub Date: 2023-10-20 DOI: 10.1039/D3CC04195F

Abstract

One-dimensional RhCo alloy nanowires (NWs) with an ultrathin thickness (2.6 nm) and abundant defect sites were prepared in an aqueous solution by a nanoconfined attachment growth route within assembled columnar micelles. Thanks to dual synergies between advantageous anisotropic ultrathin structures and alloy compositions, they endowed one-dimensional RhCo NWs with superior activity and high stability for alkaline hydrogen evolution electrocatalysis.

Graphical abstract: Ultrathin RhCo alloy nanowires with defect-rich active sites for alkaline hydrogen evolution electrocatalysis
Ultrathin RhCo alloy nanowires with defect-rich active sites for alkaline hydrogen evolution electrocatalysis†
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